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Compound of Interest

Compound Name: PHPS1 Sodium

Cat. No.: B15542861

Disclaimer: This document provides guidance for the proper disposal of PHPS1 sodium salt in
a laboratory setting. It is essential to consult your institution's specific Environmental Health
and Safety (EHS) guidelines and Chemical Hygiene Plan before proceeding. All laboratory
waste disposal must comply with local, state, and federal regulations.

PHPS1 sodium salt, identified by CAS Number 1177131-02-0, is a complex organic molecule
used as a selective Shp2 (PTPN11) protein tyrosine phosphatase inhibitor in research. It is
crucial to distinguish this compound from reactive sodium waste, such as sodium metal or
sodium hydride, as its disposal procedure is fundamentally different.

Based on available safety data, PHPS1 sodium salt is not classified as a hazardous substance
according to EC Directives 67/548/EEC, 1999/45/EC, or 1272/2008.[1] Consequently, it does
not require special labeling under these regulations and presents no other known major
hazards.[1] However, as with all laboratory chemicals, it must be handled with care and
disposed of responsibly through your institution's chemical waste program.

Data Presentation: Chemical and Safety Properties

The following table summarizes key data for PHPS1 sodium salt. As a non-hazardous
compound, extensive quantitative disposal parameters are not applicable; the primary disposal
route is through institutional hazardous waste collection.
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Parameter

Data

Source

Chemical Name

4-[2-[1,5-Dihydro-3-(4-
nitrophenyl)-5-oxo-1-phenyl-
4H-pyrazol-4-
ylidene]hydrazinyllbenzenesulf

onic acid sodium salt

Molecular Formula

C21H14Ns06SNa

Molecular Weight

487.42 g/mol

Hazard Classification

Does not meet classification
criteria of EC Directives
67/548/EEC, 1999/45/EC or
1272/2008.

Primary Disposal Route

Collection as chemical waste
for disposal via institutional
Environmental Health & Safety
(EHS).

Personal Protective Equipment
(PPE)

Standard laboratory attire:
safety glasses, lab coat, and

chemical-resistant gloves.

Experimental Protocol: Step-by-Step Disposal

Procedure

This protocol outlines the standard procedure for disposing of waste containing PHPS1

sodium salt. This includes pure, unused material, contaminated labware (e.g., pipette tips,

vials), and solutions.

Objective: To safely collect and prepare PHPS1 sodium salt waste for disposal by the

institution's hazardous waste management team.

Materials:

o Appropriate Personal Protective Equipment (PPE): safety glasses, lab coat, nitrile gloves.
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» Designated hazardous waste container, compatible with the waste type (solid or liquid).

e Hazardous waste labels, as provided by your institution's EHS department.

Procedure:

e Segregation of Waste:

o Do not mix PHPS1 sodium salt waste with other waste streams, especially reactive
chemicals, acids, or bases, unless explicitly permitted by your EHS office. Proper
segregation prevents unintended reactions and ensures correct disposal.

e Solid Waste Collection:

o Collect any solid PHPS1 sodium salt, along with contaminated items like weighing paper,
gloves, or empty vials, in a designated solid chemical waste container.

o Ensure the container is made of a compatible material (e.g., a high-density polyethylene
pail or a securely lined cardboard box).

e Aqueous Waste Collection:

o Collect all agueous solutions containing PHPS1 sodium salt in a designated, leak-proof
liquid waste container.

o Do not pour solutions containing PHPS1 sodium salt down the drain unless specifically
authorized by your institution's EHS guidelines for non-hazardous salts. The default and
safest procedure is to collect it as chemical waste.

e Container Labeling:

o Attach a completed hazardous waste label to the container as soon as the first drop of
waste is added.

o Clearly write the full chemical name: "PHPS1 sodium salt" or "4-[2-[1,5-Dihydro-3-(4-
nitrophenyl)-5-oxo-1-phenyl-4H-pyrazol-4-ylidene]hydrazinyllbenzenesulfonic acid sodium
salt".
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o List all components of any solution, including solvents (e.g., water, DMSO) and their
approximate concentrations.

o Ensure the label is legible and securely attached.

o Storage of Waste:

o Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within
the laboratory.

o The SAA should be at or near the point of waste generation and under the control of
laboratory personnel.

o Keep the waste container closed at all times, except when adding waste.
e Arranging for Disposal:

o Once the container is full or you are finished generating this type of waste, contact your
institution's EHS department to schedule a waste pickup.

o Follow all institutional procedures for waste collection requests.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of PHPS1 sodium
salt.
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Preparation & Assessment

Start: Have PHPS1
Sodium Waste

1. Don Standard PPE
(Gloves, Goggles, Lab Coat)

'

2. Assess Waste Type
(Solid, Liquid, Contaminated Debris)

Waste Collection

3. Select Appropriate &
Compatible Waste Container

'

4. Label Container with
Full Chemical Name & Contents

'

5. Transfer Waste into
Labeled Container

Storage & Disposal

6. Securely Seal Container

'

7. Store in Designated
Satellite Accumulation Area (SAA)

'

8. Request Waste Pickup
from EHS Department

End: Waste Disposed
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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